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Compound of Interest

4-fluoro-N-methyl-2-
Compound Name:
nitrobenzamide

Cat. No.: B7973561

Get Quote

\ J

CAS: 1018983-85-1 | Formula: CsH7FN20s | MW: 198.15 g/mol [1]

Executive Summary & Critical Distinction

4-Fluoro-N-methyl-2-nitrobenzamide is a specialized nitrophenyl building block primarily
used in the synthesis of Focal Adhesion Kinase (FAK) inhibitors and bicyclic nitrogen
heterocycles (e.g., quinazolinones). Unlike simple anilines, the ortho-nitro-amide motif allows
for rapid reductive cyclization, making it a "privileged scaffold" for kinase inhibitor cores.

I, CRITICAL DISTINCTION: Isomer Mismatch Risk

In pharmaceutical sourcing, this compound is frequently confused with its structural isomer, 2-
Fluoro-N-methyl-4-nitrobenzamide (CAS 915087-24-0).
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Guidance: Verify the tH-NMR coupling patterns of the aromatic protons before proceeding. The
user's compound (2-nitro) will show a distinct splitting pattern compared to the 4-nitro isomer.

Structural Utility & Mechanism
The chemical value of 4-fluoro-N-methyl-2-nitrobenzamide lies in its trifunctional nature:

e 4-Fluoro Group: Positioned meta to the nitro group but para to the amide. While not highly
activated for SrAr, it serves as a metabolic blocking group or a handle for late-stage
palladium-catalyzed couplings (Buchwald-Hartwig).

» N-Methylamide: Provides a pre-installed hydrogen bond donor/acceptor motif common in
ATP-competitive kinase inhibitors.

» 2-Nitro Group: The "trigger." Upon reduction, it yields a primary amine ortho to the amide,
enabling spontaneous or catalyzed cyclization to form quinazolin-4-ones.

Pathway Visualization
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1. SOCI2, DMF
2. MeNH2

4-Fluoro-N-methyl-2-nitrobenzamide H2/Pd-C or Fe/NH4CI
(CAS 1018983-85-1) 4—'—>| 2-Amino-4-fluoro-N-methylbenzamide

Click to download full resolution via product page

Figure 1: Synthetic divergence from the target intermediate. The reduction step is the gateway
to two distinct pharmaceutical classes.

Experimental Protocols

These protocols are designed for scalability and purity.

Protocol A: Synthesis of the Intermediate

Target: 4-Fluoro-N-methyl-2-nitrobenzamide from 4-fluoro-2-nitrobenzoic acid.
Reagents:

¢ 4-Fluoro-2-nitrobenzoic acid (1.0 eq)

e Thionyl Chloride (SOCI2) (1.5 eq) or Oxalyl Chloride (1.2 eq)

e Methylamine (2.0 M in THF) (2.5 eq)

e Dichloromethane (DCM) [Anhydrous]

¢ DMF (Catalytic amount)

Method:

e Activation: In a flame-dried flask under N2, dissolve 4-fluoro-2-nitrobenzoic acid in DCM. Add
catalytic DMF (2-3 drops).

e Chlorination: Add SOCI: dropwise at 0°C. Warm to RT and reflux for 2 hours until gas

evolution ceases.
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o Concentration: Evaporate solvent and excess SOCIz in vacuo to obtain the acid chloride as a
yellow oil. Do not purify.

e Amidation: Re-dissolve the residue in dry DCM. Cool to 0°C.[2]

» Addition: Add Methylamine solution dropwise. The reaction is exothermic; maintain internal
temp <10°C.

e Workup: Stir at RT for 1 hour. Quench with water.[3] Wash organic layer with 1M HCI (to
remove excess amine) and sat. NaHCOs. Dry over MgSOa.[2][3]

Yield: Expect 85-95% yield as an off-white solid.

Protocol B: Reduction to 2-Amino-4-fluoro-N-
methylbenzamide

Context: This is the critical activation step for downstream API synthesis.

Reagents:

4-Fluoro-N-methyl-2-nitrobenzamide (1.0 eq)[1][4][5][6]

Iron Powder (5.0 eq)

Ammonium Chloride (NH4ClI) (5.0 eq)

Solvent: Ethanol/Water (3:1)
Method:
e Setup: Suspend the nitrobenzamide in EtOH/Water. Add NH4Cl and Iron powder.

» Reaction: Heat to reflux (approx. 80°C) with vigorous stirring. The reaction typically
completes in 1-2 hours.

o QC Check: Monitor by TLC.[7] The amine product will be significantly more polar and
fluorescent under UV.
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« Filtration: Filter hot through a Celite pad to remove iron oxides. Wash the pad with hot
ethanol.

« |solation: Concentrate the filtrate. Dilute with water and extract with Ethyl Acetate.[2]

» Stability Note: The resulting aniline is sensitive to oxidation. Store under Argon or use
immediately in the next step (e.g., coupling with pyrimidines).

Application in FAK Inhibitor Synthesis
Reference: W02010141406A2 (Amino pyrimidine anticancer compounds).

In the synthesis of FAK inhibitors, the 2-amino-4-fluoro-N-methylbenzamide (derived from
Protocol B) acts as the nucleophile in an SnAr reaction.

Reaction Scheme:
e Substrate: 2,4-Dichloropyrimidine derivative (often substituted at C5).[8]

¢ Conditions: The aniline attacks the C4 or C2 position of the pyrimidine (depending on C5
sterics).

o Optimization: Use DIPEA in n-Butanol at 100°C. The acidic proton of the aniline is weak, so
thermal energy is required to drive the displacement of the chloride.

e Qutcome: This forms the core hinge-binding region of the kinase inhibitor.

Troubleshooting & Quality Control
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Issue

Probable Cause

Corrective Action

Low Yield (Step 1)

Hydrolysis of Acid Chloride

Ensure anhydrous conditions;
use fresh SOCl-.

Impurity: Dimerization

Over-reaction during reduction

Avoid azo-dimer formation by
keeping pH neutral (using
NHa4Cl, not strong acid).

NMR Mismatch

Wrong Isomer Sourced

Check aromatic region. User's
isomer (2-NOz2): H3 (between
NO2z/F) appears as dd.
Enzalutamide isomer (4-NO2):
H3 (between F/Amide)

appears different.

Color Change

Oxidation of Aniline

The reduced product (amine)
turns brown/purple in air. Store
at -20°C.

References

Compound ldentification:4-Fluoro-N-methyl-2-nitrobenzamide (Compound 103B).

W02010141406A2 - "Amino pyrimidine anticancer compounds".

¢ Isomer Distinction:Synthesis of 4-amino-2-fluoro-N-methylbenzamide (Enzalutamide
intermediate). Journal of Chemical Research, 2013. (Cited for contrast).

o Synthetic Methodology:General reduction of nitrobenzamides to aminobenzamides for

heterocycle synthesis. BenchChem Protocols.

o Chemical Properties:PubChem Compound Summary for CAS 1018983-85-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: 4-Fluoro-N-methyl-2-nitrobenzamide
as a Pharmaceutical Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7973561/docs#application-note-4-fluoro-n-methyl-2-
nitrobenzamide-as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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